508-32-7

Tricyclene

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• CAS RN:
• 508-32-7

• Formula:
• C10H16

• InChI:
• InChI=1S/C10H16/c1-9(2)6-4-7-8(5-6)10(7,9)3/h6-8H,4-5H2,1-3H3

• InChIKey:
• RRBYUSWBLVXTQN-UHFFFAOYSA-N

• Tricyclene is a monoterpene that has been found in a variety of conifers, including Abies, Pinus, Picea, and Tsuga.
  Tricyclene is a monoterpene that is tricyclo[2.2.1.0(2,6)]heptane bearing a three additional methyl substituents (one at position 1 and two at position 7).
  Tricyclene, also known as alpha-tricyclene, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Thus, tricyclene is considered to be an isoprenoid lipid molecule. Tricyclene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Tricyclene has been primarily detected in saliva. Within the cell, tricyclene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, tricyclene can be found in a number of food items ...

2-(3-Methoxyanilino)acetic acid;hydrochloride

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• CAS RN:
• 2243508-32-7

• Formula:
• C9H12ClNO3

• InChI:
• InChI=1S/C9H11NO3.ClH/c1-13-8-4-2-3-7(5-8)10-6-9(11)12;/h2-5,10H,6H2,1H3,(H,11,12);1H

• InChIKey:
• IJJMZDSREJHCMY-UHFFFAOYSA-N

• 2-(3-Methoxyanilino)acetic acid;hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO3 and its molecular weight is 217.65. The purity is usually 95%.